Cas no 349119-47-7 (Acetic acid,2-[(cyanomethyl)amino]-2-oxo-, ethyl ester)

• Product Name: Acetic acid,2-[(cyanomethyl)amino]-2-oxo-, ethyl ester
• CAS No: 349119-47-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 302749
• PubChem ID: 3412778
• Update Time: 2025-04-19

Acetic acid,2-[(cyanomethyl)amino]-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(cyanomethyl)amino]-2-oxo-, ethyl ester
• Aceticacid, [(cyanomethyl)amino]oxo-, ethyl ester (9CI)
• Ethyl [(cyanomethyl)amino](oxo)acetate
• Ethyl 2-((cyanomethyl)amino)-2-oxoacetate
• 349119-47-7

• Inchi： 1S/C6H8N2O3/c1-2-11-6(10)5(9)8-4-3-7/h2,4H2,1H3,(H,8,9)
• InChI Key： AILNUVBQRMMMKM-UHFFFAOYSA-N
• SMILES： O(C(C(NCC#N)=O)=O)CC

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.2Ų